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Compound of Interest

Compound Name: Lactimidomycin

Cat. No.: B1249191 Get Quote

This technical support center provides best practices, troubleshooting guides, and frequently

asked questions (FAQs) for the preparation and handling of Lactimidomycin stock solutions.

Adherence to these guidelines is crucial for ensuring experimental reproducibility and the

integrity of your results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Lactimidomycin stock solutions?

A1: The recommended solvent for Lactimidomycin is high-purity, anhydrous Dimethyl

Sulfoxide (DMSO).[1]

Q2: What is the solubility of Lactimidomycin in DMSO?

A2: Lactimidomycin is soluble in DMSO up to 5.72 mg/mL, which corresponds to a

concentration of 12.50 mM.[2] Achieving this concentration may require sonication and

warming.[2]

Q3: How should I store the solid Lactimidomycin powder?

A3: Solid Lactimidomycin powder should be stored at -20°C and is stable for up to three

years under these conditions.[1]

Q4: What are the recommended storage conditions for Lactimidomycin stock solutions?
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A4: Aliquoted stock solutions in DMSO should be stored frozen to prevent degradation from

repeated freeze-thaw cycles.[1][3] For short-term storage, -20°C is suitable for up to one

month.[1][2] For long-term storage, -80°C is recommended, where the solution is stable for up

to six months.[1][2]

Q5: Why is my Lactimidomycin precipitating when I add it to my aqueous culture medium?

A5: Precipitation upon dilution into aqueous solutions is a common issue with compounds

dissolved in DMSO. This can be caused by several factors, including exceeding the aqueous

solubility of Lactimidomycin, a high final concentration of DMSO, or improper mixing

techniques.

Quantitative Data Summary
The following table summarizes the key quantitative data for preparing and storing

Lactimidomycin stock solutions.

Parameter Value Notes

Solvent DMSO
High-purity, anhydrous

recommended.

Solubility in DMSO 5.72 mg/mL (12.50 mM)
Sonication and warming may

be required.[2]

Powder Storage -20°C Stable for up to 3 years.[1]

Stock Solution Storage (Short-

term)
-20°C Stable for up to 1 month.[1][2]

Stock Solution Storage (Long-

term)
-80°C Stable for up to 6 months.[1][2]

Experimental Protocol: Preparation of a 10 mM
Lactimidomycin Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Lactimidomycin in

DMSO.
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Materials:

Lactimidomycin powder

Anhydrous, high-purity DMSO

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Water bath or heating block set to 37°C

Sonicator

Procedure:

Equilibration: Allow the vial of Lactimidomycin powder to equilibrate to room temperature

for 15-20 minutes before opening. This prevents condensation from forming inside the vial.

Weighing: Accurately weigh the desired amount of Lactimidomycin powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you will need

4.576 mg of Lactimidomycin (Molecular Weight: 457.56 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the Lactimidomycin powder.

Dissolution:

Vortex the solution thoroughly for 1-2 minutes.

If the powder is not fully dissolved, gently warm the solution in a 37°C water bath for 5-10

minutes.

Following warming, sonicate the solution for 5-10 minutes.
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Visual Inspection: Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage or at -20°C for short-term use.

Visual Guides
Experimental Workflow for Stock Solution Preparation
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Problem

Potential Causes

Solutions

Precipitation Observed in Aqueous Medium

High Final Concentration Incomplete Stock Dissolution Temperature Shock High Final DMSO %

Lower Final Concentration Re-dissolve Stock (Warm/Sonicate) Pre-warm Medium to 37°C Use Serial Dilution in Medium Keep Final DMSO % < 0.5%

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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